Cas no 583-37-9 (2,3-Cyclopenteno pyridine)

• Product Name: 2,3-Cyclopenteno pyridine
• CAS No: 583-37-9
• MF: C₂₁H₂₈F₃N₅O₃S
• MW: 487.538933753967
• CID: 38488
• Update Time: 2025-10-25

2,3-Cyclopenteno pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Cyclopenteno pyridine
• 5H-1-Pyrindine, 6,7-dihydro-
• 6,7-Dihydro-5H-cyclopenta[b]pyridine

• Inchi： 1S/C21H28F3N5O3S/c1-2-3-4-5-7-18-19(29(31)32)33-20(25-18)27-26-16-8-10-17(11-9-16)28(14-15-30)13-6-12-21(22,23)24/h8-11,30H,2-7,12-15H2,1H3/b27-26+
• InChI Key： UWNZFTKBUFLQIZ-CYYJNZCTSA-N
• SMILES： S1C(/N=N/C2C=CC(=CC=2)N(CCO)CCCC(F)(F)F)=NC(=C1[N+](=O)[O-])CCCCCC

Computed Properties

• Exact Mass: 117.05800

Experimental Properties

• PSA: 15.79000
• LogP: 2.16790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,3-Cyclopenteno pyridine

2,3-Cyclopenteno pyridine (CAS No. 583-37-9): An Overview of Its Structure, Properties, and Applications

2,3-Cyclopenteno pyridine (CAS No. 583-37-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, also known as cyclopentenopyridine, is a cyclic structure that combines the aromatic properties of pyridine with the strained ring system of cyclopentene. Its distinctive chemical structure makes it an intriguing subject for both fundamental research and practical applications.

The molecular formula of 2,3-cyclopenteno pyridine is C₈H₉N, and its molecular weight is approximately 123.16 g/mol. The compound features a five-membered ring fused to a six-membered pyridine ring, creating a highly conjugated system that imparts unique electronic and chemical properties. The presence of the nitrogen atom in the pyridine ring also introduces basicity and reactivity, making it an attractive building block for various synthetic transformations.

In recent years, significant advancements have been made in understanding the synthetic routes to 2,3-cyclopenteno pyridine. One notable method involves the intramolecular Diels-Alder reaction of appropriately substituted acrylonitriles or acrylamides. This approach not only provides a high yield but also allows for the introduction of various functional groups at specific positions on the ring system. These functional groups can be further modified to tailor the compound's properties for specific applications.

The physical properties of 2,3-cyclopenteno pyridine are also noteworthy. It is a colorless liquid at room temperature with a boiling point of around 150°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it easy to handle in laboratory settings. Additionally, its low toxicity and environmental stability make it suitable for use in a wide range of applications.

In the realm of medicinal chemistry, 2,3-cyclopenteno pyridine has shown promise as a scaffold for the development of bioactive molecules. The nitrogen atom in the pyridine ring can serve as a binding site for various biological targets, making it a valuable starting point for drug discovery efforts. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For example, derivatives of 2,3-cyclopenteno pyridine have been investigated for their anti-inflammatory and anticancer properties.

Beyond medicinal applications, 2,3-cyclopenteno pyridine has found use in materials science due to its unique electronic properties. The conjugated π-system makes it an excellent candidate for the development of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The ability to fine-tune the electronic properties by modifying the substituents on the ring system further enhances its versatility in this field.

In summary, 2,3-cyclopenteno pyridine (CAS No. 583-37-9) is a multifaceted compound with a rich array of applications across various scientific disciplines. Its unique chemical structure and favorable physical properties make it an attractive target for both fundamental research and practical applications. As ongoing research continues to uncover new insights into its behavior and potential uses, cyclopentenopyridine is poised to play an increasingly important role in advancing our understanding and capabilities in chemistry and related fields.